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Compound of Interest

Compound Name: 2-Fluoropropan-1-ol

Cat. No.: B3041831

Chemical Identification and Physical Properties

2-Fluoropropan-1-ol is a flammable liquid.[1][2][3] It is also known as 2-Fluoro-1-
hydroxypropane. The following table summarizes its key chemical and physical properties.

Property Value Source(s)
CAS Number 3824-87-1 [1][2][4]
Molecular Formula CsH/FO [2][3][4]
Molecular Weight 78.09 g/mol [2][5]
Boiling Point 115°C [1]

Density 0.959 g/cm?3 [1]

Flash Point 33.3°C [1]

Hazard Identification and Classification

2-Fluoropropan-1-ol is classified as a hazardous substance. The signal word associated with
this chemical is "Warning".[1][2][3]

The GHS classification for 2-Fluoropropan-1-ol is detailed in the table below.
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GHS Hazard Hazard
o Hazard Class Source(s)
Classification Category Statement
H226:
Flammable Flammable o
o o 3 Flammable liquid  [1][2][3]
liquids Liquid
and vapor
Acute toxicity, o H302: Harmful if
Acute Toxicity 4 [2]
oral swallowed
Skin
S ] o H315: Causes
corrosion/irritatio  Skin Irritation 2 o [2][5]
skin irritation
n
Serious eye H319: Causes
damage/eye Eye Irritation 2A serious eye [2][5]
irritation irritation
Specific target ) H335: May
o Respiratory Tract _
organ toxicity — cause respiratory  [2][5]

single exposure

Irritation

irritation

Hazard Pictograms:

e Flame

o Exclamation Mark

Precautionary Statements:

A comprehensive list of precautionary statements is provided below:

e Prevention:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1][3]

o P233: Keep container tightly closed.[1][3]

o P240: Ground and bond container and receiving equipment.[1][3]
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[e]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][3]

o

P242: Use non-sparking tools.[1][3]

[¢]

P243: Take action to prevent static discharges.[1][3]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

e Response:

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water or shower.[1][3]

o P370+P378: In case of fire: Use dry chemical, carbon dioxide or alcohol-resistant foam to
extinguish.[1][3]

e Storage:
o P403+P235: Store in a well-ventilated place. Keep cool.[1][3]
e Disposal:

o P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

Toxicological Information

Detailed toxicological studies and specific LD50/LC50 data for 2-Fluoropropan-1-ol are not
available in the provided search results. The hazard statements indicate that it is harmful if
swallowed, causes skin and eye irritation, and may cause respiratory irritation.[2][5]

Experimental Protocols:

The safety data sheets and chemical databases referenced in this guide do not contain
detailed experimental protocols for the toxicological assessment of 2-Fluoropropan-1-ol.
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Handling, Storage, and Personal Protective
Equipment

Handling:

Handle in a well-ventilated area.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition.[1]

Take measures to prevent the buildup of electrostatic charge.[1]
Storage:

o Store in a tightly closed container.[1]

o Keep in a dry, cool, and well-ventilated place.[1]

» Store away from incompatible materials and foodstuff containers.[1]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.

» Skin Protection: Wear chemical-resistant gloves and protective clothing.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.

Emergency Procedures

First Aid Measures:
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« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.

» Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor.

e Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.

Fire-Fighting Measures:
» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
o Specific Hazards: Flammable liquid and vapor.[1]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]
Accidental Release Measures:

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Remove all sources of ignition. Evacuate personnel to safe areas.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[1]

e Methods for Cleaning Up: Collect spillage with non-combustible absorbent material and
dispose of it in accordance with local regulations.[1]

Hazard Mitigation Workflow

The following diagram illustrates the logical workflow from hazard identification to mitigation
strategies for 2-Fluoropropan-1-ol.
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Safe Handling & Storage

Tightly closed container  Cool, dry place  Away from ignition sources

Well-ventilated area ~ Grounding/Bonding ~ Non-sparking tools

Identified Hazards N Emergency Response h

2-Fluoropropan-1-ol Fire Fighting ~ Use dry chemical, CO2, or alcohol foam

1-0l | CAS: 3824-87-1}

Spill Response  Remove ignition sources  Ventilate area  Absorb with inert material

FirstAid  Inhalation: Fresh Air ~ Skin: Wash with water ~ Eyes: Rinse with water  Ingestion: Seek medical attention

{ Personal Protective Equipment (PPE)
( Protective Clothing | Safety Goggles | Respirator (i naadld))

Lk|=m-:xi\m Gloves

Click to download full resolution via product page

Caption: Hazard and Mitigation Flow for 2-Fluoropropan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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